Cas no 2199320-87-9 ((3S)-3-Ethynylpiperidine)

• Product Name: (3S)-3-Ethynylpiperidine
• CAS No: 2199320-87-9
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 4770311
• Update Time: 2023-08-16

(3S)-3-Ethynylpiperidine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Ethynylpiperidine
• (3S)-3-Ethynylpiperidine

• Inchi： 1S/C7H11N/c1-2-7-4-3-5-8-6-7/h1,7-8H,3-6H2/t7-/m1/s1
• InChI Key： PJNBXBSBAMXYKY-SSDOTTSWSA-N
• SMILES： N1CCC[C@@H](C#C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• XLogP3: 0.7
• Topological Polar Surface Area: 12